Methyl 3,3,3-trifluoro-2-hydroxy-2-trifluoromethylpropionate
Cat. No. B1365995
M. Wt: 226.07 g/mol
InChI Key: GZNNMGJAIPPJBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07868199B2
Procedure details
To a mixture of 25.0 g of sodium boron hydride, 500 g of water, and 500 g of diethyl ether, with stirring, 100 g of methyl 2-hydroxy-3,3,3-trifluoro-2-trifluoromethylpropionate was added dropwise. The mixture was stirred for 10 hours, after which hydrochloric acid was added to quench the reaction. An organic layer was separated from the reaction mixture, concentrated, and distilled, obtaining 83.9 g of 3,3,3-trifluoro-2-trifluoromethyl-1,2-propane diol (yield 96%).
Quantity
100 g
Type
reactant
Reaction Step Two
Yield
96%
Identifiers
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REACTION_CXSMILES
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B.[Na].O.[OH:4][C:5]([C:14]([F:17])([F:16])[F:15])([C:10]([F:13])([F:12])[F:11])[C:6](OC)=[O:7].Cl>C(OCC)C>[F:11][C:10]([F:12])([F:13])[C:5]([C:14]([F:15])([F:17])[F:16])([OH:4])[CH2:6][OH:7] |f:0.1,^1:1|
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Inputs
Step One
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Name
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|
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Quantity
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25 g
|
|
Type
|
reactant
|
|
Smiles
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B.[Na]
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Name
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|
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Quantity
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500 g
|
|
Type
|
reactant
|
|
Smiles
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O
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|
Name
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|
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Quantity
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500 g
|
|
Type
|
solvent
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Smiles
|
C(C)OCC
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Step Two
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Name
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|
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Quantity
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100 g
|
|
Type
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reactant
|
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Smiles
|
OC(C(=O)OC)(C(F)(F)F)C(F)(F)F
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
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Smiles
|
Cl
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Conditions
Stirring
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Type
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CUSTOM
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Details
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with stirring
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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The mixture was stirred for 10 hours
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Duration
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10 h
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
to quench
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
the reaction
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
An organic layer was separated from the reaction mixture
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
concentrated
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DISTILLATION
|
Type
|
DISTILLATION
|
|
Details
|
distilled
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC(C(CO)(O)C(F)(F)F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 83.9 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.8% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
